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Application Notes and Protocols for
[11C]AZ3391 PET Imaging

Disclaimer: The following application notes and protocols are representative examples based
on preclinical data for [11C]AZ3391 and established methodologies for similar carbon-11
labeled radiotracers for brain positron emission tomography (PET). Specific parameters for
[11C]AZ3391 imaging are not yet fully published in peer-reviewed literature; therefore, these
protocols should be considered as a starting point for study design and will require optimization
and validation.

Introduction

[11C]AZ3391 (also known as [11C]AZ14193391) is a novel, subtype-selective PET radioligand
targeting Poly (ADP-ribose) polymerase 1 (PARP1).[1] As a blood-brain barrier permeable
tracer, [11C]AZ3391 holds significant promise for in vivo neuroimaging, enabling the study of
PARP1 expression and engagement in the central nervous system.[2][3][4] Preclinical studies
have demonstrated its potential in imaging organs with high PARP1 expression, including the
brain, spleen, and bone marrow, in non-human primates.[1][2][5] The binding of [L1C]AZ3391
has been shown to be specific and blockable in a dose-dependent manner by PARP inhibitors.

[1](21(5]

These notes provide a comprehensive overview of the recommended, albeit representative,
parameters for image acquisition and reconstruction for [11C]AZ3391 PET studies in both
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preclinical and clinical research settings.

Preclinical Imaging Protocol: Non-Human Primate
(NHP)

This protocol is based on typical methodologies for PET imaging in non-human primates with
novel 11C-labeled radiotracers.

Experimental Workflow: Preclinical [11C]AZ3391 PET in
NHP
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Preclinical NHP experimental workflow.
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Parameter Value Details
) ] o e.g., Siemens Inveon, Mediso

High-resolution preclinical PET
PET Scanner nanoScan PET/CT,

scanner

FOCUS220
o o Administered as an

Administered Activity 100-200 MBq

intravenous bolus.

Uptake Time

Dynamic Scan

Acquisition starts at the time of

injection.

Acquisition Mode

3D List Mode

Scan Duration

90-120 minutes

To capture the kinetics of the

tracer.

Framing Scheme

Variable

e.g., 6 x 30s, 3 x 60s, 2 x
120s, followed by 5-minute

frames.

Attenuation Correction

CT-based or Transmission

Scan

Using a 57Co or 137Cs

source.

Image Reconstruction Parameters: Preclinical
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Parameter Value Details
3D Ordered Subset ) ) )
) ) o With Point Spread Function
Algorithm Expectation Maximization

(OSEM)

(PSF) correction if available.

Iterations x Subsets

2-4 iterations x 16 subsets

To be optimized for signal-to-

noise.

Post-reconstruction Filter

3D Gaussian

2 mm Full Width at Half
Maximum (FWHM).

Attenuation, Scatter,

Corrections Standard corrections applied.
Randoms, Decay

Voxel Size ~1.2x1.2x1.2mm3

Matrix Size 256 x 256

Clinical Research Imaging Protocol

This protocol is a representative example for a first-in-human study of [11C]AZ3391, based on

general guidelines for 11C-labeled brain PET tracers. A recent conference abstract indicates
that first-in-human imaging with [11C]AZ3391 has been conducted.

Experimental Workflow: Clinical [11C]AZ3391 PET
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Image acquisition and reconstruction parameters for
[11C]AZ3391 PET]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142668#image-acquisition-and-reconstruction-
parameters-for-11c-az3391-pet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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